Cas no 29788-20-3 (1-bromo-1-nitrocyclohexane)

• Product Name: 1-bromo-1-nitrocyclohexane
• CAS No: 29788-20-3
• MF: C₆H₁₀BrNO₂
• MW: 208.053101062775
• CID: 1439547
• PubChem ID: 12694339
• Update Time: 2025-04-20

1-bromo-1-nitrocyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-bromo-1-nitro-
• 1-bromo-1-nitrosocyclohexane
• 1-bromo-1-nitrocyclohexane
• bromo-nitrocyclohexane
• 1-bromo-1-nitro-cyclohexane
• AKOS015907566
• 29788-20-3
• SCHEMBL9452643
• EN300-1615890

• Inchi： 1S/C6H10BrNO2/c7-6(8(9)10)4-2-1-3-5-6/h1-5H2
• InChI Key： JXRGVYLCDXJWLY-UHFFFAOYSA-N
• SMILES： BrC1(CCCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.9895
• Monoisotopic Mass: 206.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides